Cas no 2411296-15-4 (2-Chloro-N-[(5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methyl]propanamide)

• Product Name: 2-Chloro-N-[(5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methyl]propanamide
• CAS No: 2411296-15-4
• MF: C₁₄H₁₈ClNO₃
• MW: 283.750623226166
• CID: 5856912
• PubChem ID: 145887883
• Update Time: 2025-06-07

2-Chloro-N-[(5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• Z1562150721
• EN300-7471447
• 2-Chloro-N-[(5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methyl]propanamide
• 2411296-15-4

• Inchi： 1S/C14H18ClNO3/c1-8-4-10-5-12(18-3)11(6-13(10)19-8)7-16-14(17)9(2)15/h5-6,8-9H,4,7H2,1-3H3,(H,16,17)
• InChI Key： BOIBRDKDRUDYHS-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC1C(=CC2=C(C=1)OC(C)C2)OC)=O

Computed Properties

• Exact Mass: 283.0975211g/mol
• Monoisotopic Mass: 283.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 47.6Ų

Additional information on 2-Chloro-N-[(5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methyl]propanamide

Introduction to 2-Chloro-N-[(5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methyl]propanamide (CAS No. 2411296-15-4)

2-Chloro-N-[(5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methyl]propanamide, with the CAS number 2411296-15-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amides and features a unique structural framework that includes a chloro-substituted propanamide moiety and a 5-methoxy-2-methyl-2,3-dihydrobenzofuran ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The synthesis of 2-Chloro-N-[(5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methyl]propanamide involves a multi-step process that typically starts with the preparation of the 5-methoxy-2-methyl-2,3-dihydrobenzofuran ring. This intermediate is then coupled with a chlorinated propanamide derivative through an amide bond formation reaction. The precise conditions and reagents used in these steps are crucial for achieving high yields and purity, which are essential for subsequent biological evaluations.

Recent studies have highlighted the potential of 2-Chloro-N-[(5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methyl]propanamide in various biological assays. One notable area of research is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been shown to exhibit potent inhibitory effects on certain kinases, which are key targets in the treatment of cancer and inflammatory diseases. The mechanism of action involves binding to the active site of these enzymes, thereby disrupting their catalytic function.

In addition to its enzymatic inhibition properties, 2-Chloro-N-[(5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methyl]propanamide has also demonstrated promising anti-inflammatory effects. Preclinical studies using animal models have indicated that it can reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest potential applications in the treatment of chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-Chloro-N-[(5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methyl]propanamide has been extensively studied to understand its behavior in biological systems. It exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Metabolism studies have revealed that it is primarily metabolized by cytochrome P450 enzymes, with major metabolites being identified and characterized. These data are crucial for optimizing dosing regimens and predicting potential drug-drug interactions.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Chloro-N-[(5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-y l)methyl]propanamide in human subjects. Early phase I trials have shown promising results with respect to tolerability and pharmacodynamic effects. The compound has been well-tolerated at various dose levels, with no serious adverse events reported. Phase II trials are planned to further assess its therapeutic potential in specific patient populations.

The structural diversity and functional versatility of 2-Chloro-N-[ (5-methoxy - 2 - methyl - 2 , 3 - dihydro - 1 - benzofuran - 6 - yl ) methyl ] propanamide make it an attractive candidate for drug development. Ongoing research aims to optimize its chemical structure to enhance potency and selectivity while minimizing off-target effects. Additionally, efforts are being made to develop novel formulations that improve its stability and bioavailability.

In conclusion, 2-Chloro-N-[ (5 - methoxy - 2 - methyl - 2 , 3 - dihydro - 1 - benzofuran - 6 - yl ) methyl ] propanamide (CAS No . 2411296 - 15 - 4) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties position it as a valuable asset in the ongoing quest for new treatments for various diseases. Continued research and development will undoubtedly uncover more about its full potential and contribute to advancements in medicinal chemistry and pharmaceutical science.